Cas no 83169-83-9 (1,1'-Biphenyl, 3-(bromomethyl)-2,4-dichloro-)

• Product name: 1,1'-Biphenyl, 3-(bromomethyl)-2,4-dichloro-
• CAS No: 83169-83-9
• MF: C₁₃H₉Cl₂Br
• MW: 316.02056
• CID: 677209
• PubChem ID: 20304300

1,1'-Biphenyl, 3-(bromomethyl)-2,4-dichloro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3-(bromomethyl)-2,4-dichloro-
• 2-(bromomethyl)-1,3-dichloro-4-phenylbenzene
• FIONZLRZBVAWKE-UHFFFAOYSA-N
• DTXSID20604867
• 3-(Bromomethyl)-2,4-dichloro-1,1'-biphenyl
• 83169-83-9
• SCHEMBL11038800
• 3-bromomethyl-2,4-dichloro[1,1'-biphenyl]

• Inchi： InChI=1S/C13H9BrCl2/c14-8-11-12(15)7-6-10(13(11)16)9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： FIONZLRZBVAWKE-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C(C(=C(C=C2)Cl)CBr)Cl

Computed Properties

• Exact Mass: 313.92647g/mol
• Monoisotopic Mass: 313.92647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų